Cas no 122723-43-7 (2-morpholinoacetamidine;hydrochloride)
2-morpholinoacetamidine;hydrochloride Chemical and Physical Properties
Names and Identifiers
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- 2-(Morpholin-4-yl)ethanimidamide Hydrochloride
- 2-morpholinoacetamidine;hydrochloride
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- Inchi: 1S/C6H13N3O.ClH/c7-6(8)5-9-1-3-10-4-2-9;/h1-5H2,(H3,7,8);1H
- InChI Key: WGWXHYOWXGZQLI-UHFFFAOYSA-N
- SMILES: C(N1CCOCC1)C(N)=N.Cl
2-morpholinoacetamidine;hydrochloride Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2-morpholinoacetamidine;hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B497453-10mg |
2-(Morpholin-4-yl)ethanimidamide Hydrochloride |
122723-43-7 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B497453-50mg |
2-(Morpholin-4-yl)ethanimidamide Hydrochloride |
122723-43-7 | 50mg |
$ 160.00 | 2022-06-07 | ||
| TRC | B497453-100mg |
2-(Morpholin-4-yl)ethanimidamide Hydrochloride |
122723-43-7 | 100mg |
$ 250.00 | 2022-06-07 | ||
| Enamine | EN300-73654-0.05g |
2-(morpholin-4-yl)ethanimidamide hydrochloride |
122723-43-7 | 95% | 0.05g |
$36.0 | 2023-06-16 | |
| Enamine | EN300-73654-0.1g |
2-(morpholin-4-yl)ethanimidamide hydrochloride |
122723-43-7 | 95% | 0.1g |
$54.0 | 2023-06-16 | |
| Enamine | EN300-73654-0.25g |
2-(morpholin-4-yl)ethanimidamide hydrochloride |
122723-43-7 | 95% | 0.25g |
$77.0 | 2023-06-16 | |
| Enamine | EN300-73654-0.5g |
2-(morpholin-4-yl)ethanimidamide hydrochloride |
122723-43-7 | 95% | 0.5g |
$121.0 | 2023-06-16 | |
| Enamine | EN300-73654-1.0g |
2-(morpholin-4-yl)ethanimidamide hydrochloride |
122723-43-7 | 95% | 1g |
$154.0 | 2023-06-16 | |
| Enamine | EN300-73654-2.5g |
2-(morpholin-4-yl)ethanimidamide hydrochloride |
122723-43-7 | 95% | 2.5g |
$268.0 | 2023-06-16 | |
| Enamine | EN300-73654-5.0g |
2-(morpholin-4-yl)ethanimidamide hydrochloride |
122723-43-7 | 95% | 5g |
$456.0 | 2023-06-16 |
2-morpholinoacetamidine;hydrochloride Related Literature
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Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
Additional information on 2-morpholinoacetamidine;hydrochloride
2-Morpholinoacetamidine; Hydrochloride (CAS No. 122723-43-7): An Overview of Its Properties and Applications in Medicinal Chemistry
2-Morpholinoacetamidine; hydrochloride (CAS No. 122723-43-7) is a versatile compound with significant potential in the field of medicinal chemistry. This compound, also known as N-(morpholin-4-ylmethyl)guanidine hydrochloride, has garnered attention due to its unique structural features and biological activities. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, and recent research findings related to this compound.
Chemical Structure and Properties
2-Morpholinoacetamidine; hydrochloride is a white crystalline solid with a molecular formula of C7H15N3O·HCl and a molecular weight of 189.67 g/mol. The compound features a morpholine ring attached to an acetamidine moiety, which imparts unique chemical and biological properties. The morpholine ring is a six-membered heterocycle containing one oxygen atom, while the acetamidine group is a derivative of guanidine. The presence of these functional groups makes 2-morpholinoacetamidine; hydrochloride highly polar and soluble in water, which is advantageous for its use in various biological assays.
Synthesis Methods
The synthesis of 2-morpholinoacetamidine; hydrochloride can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of morpholine with chloroacetyl chloride to form N-(morpholin-4-ylmethyl)chloroacetamide, followed by treatment with ammonia to generate the acetamidine moiety. This process is typically carried out under controlled conditions to ensure high yields and purity. Another approach involves the reaction of morpholine with acrylonitrile to form N-(morpholin-4-ylmethyl)acrylamide, which is then converted to the desired product through a series of transformations.
Biological Activities and Applications
2-Morpholinoacetamidine; hydrochloride has been extensively studied for its potential therapeutic applications, particularly in the treatment of various diseases. Recent research has highlighted its activity as an inhibitor of specific enzymes and receptors, making it a promising lead compound for drug development.
In vitro studies have shown that 2-morpholinoacetamidine; hydrochloride exhibits potent inhibitory activity against histone deacetylases (HDACs), which are enzymes involved in the regulation of gene expression. HDAC inhibitors have gained significant attention in cancer therapy due to their ability to induce cell cycle arrest, apoptosis, and differentiation in cancer cells. A study published in the Journal of Medicinal Chemistry reported that 2-morpholinoacetamidine; hydrochloride effectively inhibited HDAC activity in human cancer cell lines, leading to reduced cell proliferation and increased apoptosis.
In addition to its anti-cancer properties, 2-morpholinoacetamidine; hydrochloride has also been investigated for its potential as an anti-inflammatory agent. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease are characterized by excessive production of pro-inflammatory cytokines. Research has shown that 2-morpholinoacetamidine; hydrochloride can modulate the expression of these cytokines by inhibiting nuclear factor-kappa B (NF-κB), a key transcription factor involved in inflammation. A study published in the Journal of Inflammation Research demonstrated that treatment with 2-morpholinoacetamidine; hydrochloride significantly reduced inflammation in animal models of rheumatoid arthritis.
In vivo studies have further supported the therapeutic potential of 2-morpholinoacetamidine; hydrochloride. A preclinical study conducted on mouse models of Alzheimer's disease showed that administration of this compound improved cognitive function and reduced amyloid-beta plaque formation. These findings suggest that 2-morpholinoacetamidine; hydrochloride may have neuroprotective properties and could be a valuable candidate for the treatment of neurodegenerative disorders.
Clinical Trials and Future Directions
The promising results from preclinical studies have led to increased interest in evaluating the safety and efficacy of 2-morpholinoacetamidine; hydrochloride in clinical trials. Several phase I trials are currently underway to assess the pharmacokinetics, safety, and tolerability of this compound in healthy volunteers and patients with various diseases. Preliminary data from these trials have shown that 2-morpholinoacetamidine; hydrochloride is well-tolerated at therapeutic doses, with no significant adverse effects reported.
The future directions for research on 2-morpholinoacetamidine; hydrochloride include optimizing its chemical structure to enhance its potency and selectivity for specific targets. Additionally, efforts are being made to develop prodrugs or formulations that improve its bioavailability and pharmacokinetic properties. These advancements are expected to broaden the therapeutic applications of this compound and bring it closer to clinical use.
Closing Remarks
In conclusion, 2-morpholinoacetamidine; hydrochloride (CAS No. 122723-43-7) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure confers valuable properties such as high solubility and stability, making it suitable for various biological assays. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses in medicine. As more clinical data becomes available, it is anticipated that this compound will play a significant role in advancing the treatment options for various diseases.
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